Cas no 2229110-82-9 (5-(3-bromopyridin-2-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(3-bromopyridin-2-yl)-1,3-oxazol-2-amine
• CAS No: 2229110-82-9
• MF: C₈H₆BrN₃O
• MW: 240.056740283966
• CID: 6144947
• PubChem ID: 165707039
• Update Time: 2025-11-02

5-(3-bromopyridin-2-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromopyridin-2-yl)-1,3-oxazol-2-amine
• 2229110-82-9
• EN300-1927296

• Inchi： 1S/C8H6BrN3O/c9-5-2-1-3-11-7(5)6-4-12-8(10)13-6/h1-4H,(H2,10,12)
• InChI Key： INGOGZDTHBNMAZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C1=CN=C(N)O1

Computed Properties

• Exact Mass: 238.96942g/mol
• Monoisotopic Mass: 238.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(3-bromopyridin-2-yl)-1,3-oxazol-2-amine

Recent Advances in the Study of 5-(3-bromopyridin-2-yl)-1,3-oxazol-2-amine (CAS: 2229110-82-9)

5-(3-bromopyridin-2-yl)-1,3-oxazol-2-amine (CAS: 2229110-82-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly as a scaffold for designing novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound and its implications for future research.

The compound's unique structure, featuring a bromopyridinyl moiety linked to an oxazol-2-amine group, makes it a promising candidate for modulating various biological targets. Recent synthetic approaches have optimized the yield and purity of 5-(3-bromopyridin-2-yl)-1,3-oxazol-2-amine, enabling more efficient exploration of its pharmacological properties. Advances in catalytic methods and green chemistry have also contributed to the scalable production of this compound, addressing previous challenges in its synthesis.

In terms of biological activity, 5-(3-bromopyridin-2-yl)-1,3-oxazol-2-amine has shown potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. Preliminary in vitro studies indicate that the compound exhibits selective binding affinity for certain kinase targets, suggesting its utility in developing targeted therapies for cancer and autoimmune diseases. Furthermore, its ability to interact with nucleic acids has sparked interest in its application as a molecular probe for studying gene regulation.

Recent computational studies have provided insights into the compound's binding modes and structure-activity relationships (SAR). Molecular docking and dynamics simulations have identified key interactions between 5-(3-bromopyridin-2-yl)-1,3-oxazol-2-amine and its putative targets, guiding the design of derivatives with enhanced potency and selectivity. These findings are supported by experimental data, including X-ray crystallography and NMR spectroscopy, which have elucidated the compound's conformational preferences in solution and solid states.

Despite these advancements, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of 5-(3-bromopyridin-2-yl)-1,3-oxazol-2-amine.

In conclusion, the latest research on 5-(3-bromopyridin-2-yl)-1,3-oxazol-2-amine (CAS: 2229110-82-9) highlights its versatility as a chemical scaffold and its promising biological activities. Continued exploration of its synthetic routes, mechanistic studies, and derivative design will be crucial for advancing its applications in drug discovery and chemical biology. This compound represents a valuable tool for researchers aiming to develop novel therapeutics with improved efficacy and safety profiles.